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Compound of Interest

Compound Name: Lauroyl Glutamic Acid

Cat. No.: B1674571 Get Quote

An In-depth Technical Guide to N-lauroyl-L-glutamic acid: Molecular Structure, Properties, and

Applications

Executive Summary: N-lauroyl-L-glutamic acid is an amino acid-based surfactant gaining

significant attention across the pharmaceutical, cosmetic, and chemical industries.[1] Derived

from natural and renewable resources, it is recognized for its mildness, biocompatibility, and

biodegradability.[2][3] This technical guide provides a comprehensive overview of its molecular

structure, physicochemical properties, synthesis, and key applications, with a focus on its

relevance to researchers, scientists, and drug development professionals. Detailed

experimental protocols for its synthesis and characterization are provided, alongside structured

data tables and graphical representations of key processes to facilitate understanding and

application.

Introduction
Amino acid-based surfactants (AAS) represent a versatile and environmentally friendly class of

surface-active agents.[3][4] Their structure, comprising a hydrophilic amino acid headgroup and

a hydrophobic fatty acid tail, imparts unique properties that make them attractive alternatives to

traditional synthetic surfactants.[3] N-lauroyl-L-glutamic acid (LG), a conjugate of lauric acid

and L-glutamic acid, is a prominent member of this class.[1] Its amphiphilic nature allows it to

interact with both hydrophilic and hydrophobic substances, making it a highly effective

emulsifier and solubilizer.[1] With two carboxylic groups in its head, its properties are notably

pH-dependent.[5] This guide delves into the core scientific and technical aspects of LG,
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highlighting its potential in advanced applications such as drug delivery and specialized

dermatological formulations.[2][6]

Molecular Structure and Chemical Identity
N-lauroyl-L-glutamic acid is characterized by a C12 fatty acid (lauroyl) chain linked to the amino

group of L-glutamic acid via an amide bond.[4] This structure results in a molecule with a

hydrophobic tail and a highly polar, anionic headgroup containing two carboxylate functions,

which can be neutralized to varying degrees.[7]
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Figure 1: Relationship between molecular structure and properties.

Physicochemical Properties
The functional characteristics of N-lauroyl-L-glutamic acid are dictated by its physical and

chemical properties. It is a white to off-white solid at room temperature.[8] Its dual carboxyl

groups give it two pKa values, influencing its solubility and aggregation behavior in response to

pH changes.[5]

Table 1: Physicochemical and Identification Data for N-lauroyl-L-glutamic acid
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Property Value Reference(s)

CAS Number 3397-65-7 [1][8]

EC Number 222-261-1 [9]

Molecular Formula C₁₇H₃₁NO₅ [1]

Molecular Weight 329.43 g/mol [1]

Melting Point 95-96 °C [1]

Boiling Point 543.6 °C at 760 mmHg [1]

Density 1.081 g/cm³ [1]

pKa 3.46 ± 0.10 (Predicted) [1][8]

Solubility
Slightly soluble in Chloroform

and Aqueous Base
[1][10]

| Appearance | White to Off-White Solid |[8] |

As a surfactant, LG effectively lowers surface tension.[3] Above a specific concentration, known

as the Critical Micelle Concentration (CMC), the monomeric molecules self-assemble into

organized aggregates like micelles to minimize the exposure of the hydrophobic tails to the

aqueous environment.[11] This aggregation is fundamental to its function as a solubilizing

agent for poorly water-soluble compounds.[11] The CMC of amino acid surfactants generally

decreases as the acyl chain length increases.[12]

Synthesis and Manufacturing
N-lauroyl-L-glutamic acid is typically synthesized via the Schotten-Baumann reaction. This

involves the acylation of the amino group of L-glutamic acid with lauroyl chloride in an aqueous

alkaline medium. The pH is carefully controlled to ensure the amino group is reactive while

minimizing hydrolysis of the acyl chloride.
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Workflow: Synthesis of N-lauroyl-L-glutamic acid
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Figure 2: General workflow for chemical synthesis.
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Enzymatic synthesis methods are also being explored as a "greener" alternative to traditional

chemical routes that use harsh reagents.[13]

Applications in Research and Drug Development
The unique properties of N-lauroyl-L-glutamic acid make it a valuable compound for the

pharmaceutical industry.[2]

Drug Delivery: Its ability to form micelles makes it an excellent carrier for hydrophobic drugs,

enhancing their solubility, bioavailability, and therapeutic efficacy.[1][6] The biocompatible

nature of the amino acid headgroup is a significant advantage in these formulations.[2]

Dermatological Formulations: Due to its mildness and conditioning properties, LG is a

suitable excipient in topical preparations, especially for sensitive skin.[2][9] It can act as a

gentle cleanser, emulsifier, or solubilizer for active pharmaceutical ingredients (APIs).[2]

Biopharmaceutical Research: N-acyl amides, the class of molecules to which LG belongs,

are known to have various signaling functions in physiology, including roles in inflammation

and metabolic homeostasis, suggesting broader research potential.[14] Some studies have

indicated potential anti-asthmatic activity.[15][16]
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Mechanism: Micellar Solubilization of Hydrophobic Drugs
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Workflow: CMC Determination via Surface Tension
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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